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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of propyl laurate, with a focus on its melting and boiling points. The information is
presented to support research and development activities where this fatty acid ester is utilized.

Physicochemical Data of Propyl Laurate

Propyl laurate, also known as propyl dodecanoate, is the ester formed from the condensation
of lauric acid and propanol. It is a colorless liquid at room temperature and sees use in the
flavor and fragrance industry.[1][2] For applications in research and drug development, a
precise understanding of its physical properties is crucial. The table below summarizes key
guantitative data for propyl laurate.

Property Value Conditions
Melting Point 4.2°C (estimate)

Boiling Point 285.23°C t0 291.00°C @ 760.00 mm Hg
Density 0.86 g/mL @ 25°C
Refractive Index 1.43000 to 1.43600 @ 20.00 °C
Molecular Weight 242.40 g/mol

Molecular Formula C15H3002
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Data compiled from multiple sources.[1][3][4][5]

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. The methodologies described below are standard
procedures in organic chemistry laboratories.

2.1. Melting Point Determination using a Capillary Method (e.g., Mel-Temp Apparatus)

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline compounds, this transition occurs over a narrow range.[6]
Impurities typically depress the melting point and broaden the melting range.[6]

Methodology:

Sample Preparation: A small amount of the solid sample is finely ground and packed into a
thin-walled capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a heating block apparatus, such as a Mel-
Temp, adjacent to a thermometer or temperature probe.

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point.

o Determination: The heating rate is then reduced to about 1-2°C per minute to allow for
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure compound, this range is
typically sharp (0.5-1.0°C).[6]

2.2. Boiling Point Determination using the Thiele Tube Method

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.
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Methodology:

o Apparatus Setup: A small quantity of the liquid sample is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed within the test tube containing the
sample.

e Heating: The test tube assembly is attached to a thermometer and immersed in a heat-stable
oil bath, such as a Thiele tube, which is designed to ensure uniform heating.

e Observation: The bath is heated gently. As the temperature rises, air trapped in the capillary
tube will expand and slowly bubble out.

o Determination: Heating continues until a continuous and rapid stream of bubbles emerges
from the capillary tube. The heat source is then removed, and the bath is allowed to cool
slowly.

e Recording: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point of the sample.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physicochemical
characterization of a chemical compound like propyl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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